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Compound of Interest

Compound Name: 5-Bromo-4-methoxy-2-nitroaniline

Cat. No.: B1330308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted

physicochemical properties of the organic compound 5-Bromo-4-methoxy-2-nitroaniline. Due

to the limited availability of direct experimental data for this specific isomer, this document

combines verified molecular information with predicted values for key parameters, offering a

valuable resource for researchers in chemistry and drug development.

Core Physicochemical Data
The fundamental molecular and predicted physicochemical properties of 5-Bromo-4-methoxy-
2-nitroaniline are summarized below. These values are essential for understanding the

compound's behavior in various chemical and biological systems.
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Property Value Source Type

Molecular Formula C₇H₇BrN₂O₃ Verified

Molecular Weight 247.05 g/mol Verified

CAS Number 6943-69-7 Verified

Predicted Boiling Point 372.2 ± 37.0 °C Predicted

Predicted pKa 3.51 ± 0.10 Predicted

Melting Point Data not available -

Solubility Data not available -

logP Data not available -

Note: Predicted values are for the closely related compound 5-Bromo-2-(4-

methoxyphenoxy)aniline and should be considered as estimates for 5-Bromo-4-methoxy-2-
nitroaniline.

Experimental Protocols
While specific experimental data for 5-Bromo-4-methoxy-2-nitroaniline is not readily

available, the following are detailed, standard methodologies for determining key

physicochemical properties of aromatic amines.

Determination of Melting Point (Capillary Method)
This protocol outlines the standard procedure for measuring the melting point of a solid organic

compound using a capillary tube apparatus.

Sample Preparation: A small, dry sample of the compound is finely powdered. The open end

of a capillary tube is tapped into the powder, and the tube is inverted and tapped to pack the

sample into the sealed end. This is repeated until a sample column of 2-3 mm is achieved.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus. A calibrated thermometer is inserted into the designated port to monitor the

temperature.
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Measurement: The apparatus is heated at a steady rate (e.g., 10-20 °C/minute) for an initial

approximate determination. For an accurate measurement, the procedure is repeated with a

fresh sample, and the heating rate is slowed to 1-2 °C/minute as the approximate melting

point is approached.

Data Recording: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting) are recorded

as the melting point range.

Determination of Solubility
This protocol describes a qualitative method to determine the solubility of an organic compound

in various solvents.

Sample Preparation: A small, accurately weighed amount of the compound (e.g., 10 mg) is

placed into a series of test tubes.

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, ethanol,

acetone, etc.) is added to each test tube.

Mixing and Observation: Each tube is agitated vigorously for a set period (e.g., 1 minute) at a

controlled temperature. The mixture is then observed to determine if the solid has completely

dissolved.

Classification: The compound's solubility is classified based on the amount of solute that

dissolves in the given volume of solvent (e.g., soluble, partially soluble, or insoluble). This

process is repeated with a range of solvents of varying polarities.

Visualized Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the logical flow of the

experimental protocols described above.
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- Powder the compound
- Pack into capillary tube (2-3 mm)
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Observe Approximate
Melting Range Cool Apparatus

Prepare New Sample

Record Melting Point Range:
- Temperature of first liquid

- Temperature of complete liquefaction
End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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For each solvent (Water, Ethanol, Acetone, etc.)

Weigh 10 mg of
5-Bromo-4-methoxy-2-nitroaniline

Add 1 mL of Solvent

Agitate Vigorously
for 1 minute

Observe for Dissolution

Classify Solubility:
Soluble, Partially Soluble, or Insoluble

End

Repeat for all solvents

Start

Click to download full resolution via product page

Caption: Workflow for Qualitative Solubility Determination.
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[https://www.benchchem.com/product/b1330308#physicochemical-properties-of-5-bromo-4-
methoxy-2-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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